5-(4-chlorophenyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-furamide

• IUPAC Name: 5-(4-chlorophenyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H15ClN2O3S/c1-26-16-8-4-13(5-9-16)17-12-28-21(23-17)24-20(25)19-11-10-18(27-19)14-2-6-15(22)7-3-14/h2-12H,1H3,(H,23,24,25)
• InChI Key: IGEPAAOQMXZRSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(O3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H15ClN2O3S
• Molecular Weight: 410.9 g/mol

Description

5-(4-chlorophenyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-furamide, commonly known as CMF, is a synthetic compound with potential applications in the field of medicinal chemistry. It belongs to the class of thiazole derivatives and has a molecular weight of 416.92 g/mol.

Mechanism of Action

The mechanism of action of CMF is not fully understood. However, it has been suggested that CMF inhibits the activity of certain enzymes involved in cancer cell proliferation and inflammation. CMF has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CMF has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and inflammation. CMF has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, CMF has been shown to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using CMF in lab experiments is its potential as an anticancer agent. CMF has been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for further study. However, one limitation of using CMF in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several potential future directions for the study of CMF. One area of interest is the development of more efficient synthesis methods for CMF, which could increase its availability for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of CMF and its potential use as an anticancer and anti-inflammatory agent. Finally, more research is needed to investigate the potential use of CMF in the treatment of Alzheimer's disease.

Synthesis Methods

The synthesis of CMF involves the reaction of 4-chloroaniline with 2-bromo-4'-methoxyacetophenone in the presence of potassium carbonate and copper powder. The resulting intermediate is then reacted with 2-mercaptobenzothiazole to yield CMF. The overall yield of the synthesis process is 45-50%.

Scientific Research Applications

CMF has been extensively studied for its potential use as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. CMF has also been investigated for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines. Additionally, CMF has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of beta-amyloid peptides.